N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)acetamide

• IUPAC Name: N-(1,3-dimethyl-2,4-dioxopyrrolo[3,4-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C10H12N4O3/c1-6(15)11-14-4-7-8(5-14)12(2)10(17)13(3)9(7)16/h4-5H,1-3H3,(H,11,15)
• InChI Key: FNBNVEUBMMBOQI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NN1C=C2C(=C1)N(C(=O)N(C2=O)C)C
• Molecular Formula: C10H12N4O3
• Molecular Weight: 236.23 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)acetamide involves intricate reactions that are foundational in heterocyclic chemistry. For instance, thieno[2,3-d]pyrimidin-4-ones, which are structurally related, can be synthesized through the condensation of substituted dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with various aldehydes in the presence of NaOH (Elmuradov, Bozorov, & Shakhidoyatov, 2011). Another example is the formation and X-ray structure determination of related pyrimidine derivatives, highlighting the complexities of these synthetic processes (Banfield, Fallon, & Gatehouse, 1987).

Molecular Structure Analysis

The molecular structure of compounds in this category often involves detailed X-ray crystallography and spectroscopic analysis to determine their conformation and configuration. The crystal structure and DFT study of related triazine compounds, for instance, provide insights into their geometric and electronic structures, which are crucial for understanding the chemical and physical properties of these molecules (Geng et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving these compounds are varied and can lead to a wide range of products, depending on the reactants and conditions employed. For example, the reaction of 2-acetamido-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one with dimethylamine and formaldehyde results in the formation of isomeric Mannich bases, illustrating the reactivity and versatility of these compounds in chemical synthesis (Benghiat & Crooks, 1983).